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Compound of Interest

Compound Name: 3'-Hydroxyflavanone
CAS No.: 92496-65-6
Cat. No.: B1229330
Get Quote
. J

Executive Summary & Chemical Identity[1]

Disposal is not merely a janitorial task; it is the final, critical step of the experimental lifecycle.
For 3'-Hydroxyflavanone (a flavonoid derivative often used as a synthetic intermediate or
bioactive reference standard), improper disposal risks regulatory non-compliance and
environmental contamination.

While flavonoids are naturally occurring, pure synthetic standards must be treated as
hazardous chemical waste due to their high concentration and potential for respiratory or ocular
irritation. This guide outlines the Non-Halogenated Organic Waste protocol required for this
compound.

Chemical Profile & Physical Properties

Note: Always verify against the specific Safety Data Sheet (SDS) of your lot, as synthesis
impurities may alter hazards.
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Property Data Relevance to Disposal

Class: Flavonoid / Phenol

Chemical Name 3'-Hydroxyflavanone o
derivative
Varies by isomer (Generic Not P-listed or U-listed
CAS Number
Flavanone: 487-26-3) (RCRA).[1]
) ] ] Dust explosion hazard if
Physical State Solid (Crystalline Powder)

aerosolized.

) Do not pour down sink.
. Soluble in DMSO, MeOH, ) ]
Solubility ) Segregate into organic
EtOH; Insoluble in Water
streams.

Weakly acidic; compatible with

Acidity (pKa) ~9-10 (Phenolic OH) )

general organic waste.

Risk of fire/reaction. Keep
Incompatibilities Strong Oxidizing Agents away from nitric/perchloric acid

waste.

Strategic Risk Assessment (The "Why")

To ensure safety, we must understand the causality behind the disposal logic.

» Regulatory Classification (RCRA - USA): 3'-Hydroxyflavanone is not a specifically listed
hazardous waste (like Benzene or Cyanides). However, it is regulated based on
characteristics:

o Ignitability (DO01): If dissolved in flammable solvents (Ethanol/Methanol).

o Toxicity: While acute toxicity is generally low, phenolic compounds can be toxic to aquatic
life.

o Chemical Hygiene: As a phenol derivative, it can cause skin sensitization and eye irritation. It
must never be disposed of in regular trash (municipal waste) to protect downstream waste
handlers.
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e Segregation Logic: The molecule contains Carbon, Hydrogen, and Oxygen. It contains NO
Halogens (Fluorine, Chlorine, Bromine). Therefore, it must be routed to Non-Halogenated
waste streams to minimize incineration costs and prevent the formation of dioxins during
disposal.

Waste Stream Decision Matrix

The following logic gate determines the correct disposal path based on the state of the
chemical.
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Waste: 3'-Hydroxyflavanone

Determine Physical State

Pure Solid / Powder In Solution (Mother Liquor/HPLC)

SOLID HAZARDOUS WASTE Is Solvent Halogenated?
(Tag: Non-Halogenated Organic Solid) (e.g., DCM, Chloroform)

No (MeOH, EtOH, DMSO) \ Yes (DCM, CHCI3)

NON-HALOGENATED HALOGENATED

ORGANIC SOLVENT WASTE ORGANIC SOLVENT WASTE
(Tag: Flammable/Toxic) (Tag: Toxic/Halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3'-Hydroxyflavanone waste. Note that the solvent
determines the liquid waste stream.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Substance)

Use this for expired shelf-life chemicals, weighing boat residues, or contaminated spill debris.

PPE Requirement: Nitrile gloves, lab coat, safety glasses. If generating dust, use a fume
hood or N95 respirator.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated
"Solid Waste" drum.

e Transfer:

o Transfer the solid carefully to avoid aerosolization.

o Do not mix with oxidizers (e.g., nitrates, permanganates) in the solid waste bin.

e Labeling:

[e]

Attach a Hazardous Waste Tag.[2][3]

o

Chemical Name: "3'-Hydroxyflavanone".[1][4][5]

[¢]

Hazard Checkbox: "Irritant” and "Toxic" (precautionary).

o

Constituents: "100%".

Protocol B: Liquid Waste (Solutions)

Use this for reaction mixtures, HPLC effluent, or stock solutions.
» Solvent Identification: Check the solvent.
o If Methanol/Ethanol/DMSO: Use Non-Halogenated Carboy.
o If Dichloromethane/Chloroform: Use Halogenated Carboy.

o Compatibility Check: Ensure the waste carboy does not contain active acids (Nitric Acid) or
bases that could react exothermically with the organic solvent.
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o Transfer: Use a funnel. Fill carboy only to 90% capacity to allow for vapor expansion.

» Record Keeping: Log the volume and concentration of 3'-Hydroxyflavanone on the carboy's
accumulation log sheet.

Emergency Spill Response

In the event of a spill, immediate containment is necessary to prevent tracking the chemical
across the lab.

1N 1N
Spill Detected Assess Risk .y Don PPE Containment Cleanup Disposal
B (Qty > 50g? Dust?) ™1 (Gloves, Goggles, Mask) (Cover with wet paper towel) (Sweep/Wipe) (Solid Waste Bin)

Click to download full resolution via product page
Figure 2: Workflow for managing a minor laboratory spill (<509).
Step-by-Step Spill Cleanup:
 |solate: Alert nearby personnel.

» Dampen: If the spill is dry powder, gently cover with paper towels dampened with water or
ethanol. This prevents dust from becoming airborne during cleanup (Critical Step).[6]

o Collect: Scoop the damp material using a plastic dustpan or stiff card.
» Decontaminate: Wipe the surface with 70% Ethanol or soap and water to remove residue.

o Dispose: Place all paper towels, gloves, and scoop residue into a clear plastic bag, seal it,
and place it in the Solid Hazardous Waste container.

References & Authority

o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Parts 260-273. (Defines hazardous waste characteristics
and generator responsibilities).
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+ American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories. (Standard for risk assessment and chemical hygiene).

¢ PubChem.Compound Summary: Flavanone Derivatives. (Source for physical properties and
general toxicity data).[7][8]

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS). (Mandates SDS availability and labeling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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